Cas no 1469816-70-3 (3,4-Diamino-N-hydroxybenzenecarboximidamide)

• Product Name: 3,4-Diamino-N-hydroxybenzenecarboximidamide
• CAS No: 1469816-70-3
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 4601479
• PubChem ID: 86277480
• Update Time: 2025-10-08

3,4-Diamino-N-hydroxybenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Diaminobenzamidoxime
• Benzenecarboximidamide, 3,4-diamino-N-hydroxy-
• 1469816-70-3
• 3,4-Diamino-N-hydroxybenzenecarboximidamide
• 3,4-Diamino-N-hydroxybenzimidamide
• EN300-1291267
• 3,4-diamino-N'-hydroxybenzenecarboximidamide

• MDL： MFCD28166173
• Inchi： 1S/C7H10N4O/c8-5-2-1-4(3-6(5)9)7(10)11-12/h1-3,12H,8-9H2,(H2,10,11)
• InChI Key： OPOKBHCWRPVYFH-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=CC=C(N)C(N)=C1

Computed Properties

• Exact Mass: 166.08546096g/mol
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 111Ų

Additional information on 3,4-Diamino-N-hydroxybenzenecarboximidamide

3,4-Diamino-N-hydroxybenzenecarboximidamide (CAS No. 1469816-70-3): A Comprehensive Overview

3,4-Diamino-N-hydroxybenzenecarboximidamide (CAS No. 1469816-70-3) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, also known as 3,4-diamino-N-hydroxybenzamidine, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and biochemistry.

The molecular formula of 3,4-Diamino-N-hydroxybenzenecarboximidamide is C₉H₁₂N₄O, and its molecular weight is 188.22 g/mol. The compound features a benzene ring substituted with two amino groups and a hydroxyl group attached to the carboximidamide moiety. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

In recent years, 3,4-Diamino-N-hydroxybenzenecarboximidamide has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific kinases, which are key enzymes implicated in cancer progression.

The pharmacological profile of 3,4-Diamino-N-hydroxybenzenecarboximidamide has been explored in both in vitro and in vivo models. In vitro studies have demonstrated its potent inhibitory effects on several kinases, such as PI3K and mTOR, which are crucial for cell survival and proliferation. These findings suggest that the compound could be a valuable candidate for the development of targeted cancer therapies.

In addition to its anti-cancer properties, 3,4-Diamino-N-hydroxybenzenecarboximidamide has also shown potential in other therapeutic areas. Research published in the European Journal of Medicinal Chemistry reported that the compound exhibits anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines. This dual functionality makes it an attractive candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3,4-Diamino-N-hydroxybenzenecarboximidamide has been optimized to ensure high yields and purity. Common synthetic routes involve the condensation of 3,4-diaminobenzoic acid with hydroxylamine under controlled conditions. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain a high-purity compound suitable for further research and development.

The safety profile of 3,4-Diamino-N-hydroxybenzenecarboximidamide has been evaluated through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further safety assessments are necessary to ensure its suitability for clinical use.

In conclusion, 3,4-Diamino-N-hydroxybenzenecarboximidamide (CAS No. 1469816-70-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.